ethyl 3-({[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate

• CAS RN: 941938-53-0
• Molecular Formula: C25H24N4O5
• Molecular Weight: 460.49
• IUPAC Name: ethyl 3-[[2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H24N4O5/c1-3-33-20-10-8-17(9-11-20)21-15-22-24(31)28(12-13-29(22)27-21)16-23(30)26-19-7-5-6-18(14-19)25(32)34-4-2/h5-15H,3-4,16H2,1-2H3,(H,26,30)
• InChI Key: WIXHZGPWCRSYFM-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC=CC(=C4)C(=O)OCC
• solubility: not available

Description

Ethyl 3-({[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C25H24N4O5 and its molecular weight is 460.49. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

• Development of Heterocyclic Compounds: Research demonstrates the synthesis of isoxazole and pyrazole ortho-dicarboxylic acid esters, which are crucial in developing pharmaceuticals and agrochemicals. These methods highlight the utility of similar compounds in synthesizing complex heterocyclic structures, which are key scaffolds in drug design (Vicentini et al., 2000).
• Formation of Pyrazole Derivatives: The synthesis of pyrazole derivatives from acetyl compounds suggests applications in creating compounds with potential biological activities. This method can be instrumental in generating new molecules for testing as pharmacological agents (Selič et al., 1997).

Pharmacological Applications

• Antioxidant Potential: The extraction and characterization of aryl meroterpenoids with significant antioxidant activities indicate that similar ethyl derivatives could be explored for their antioxidative properties. These compounds have the potential for development into therapeutic agents or dietary supplements (Chakraborty et al., 2016).
• Molecular Docking and Biological Activities: The synthesis and characterization of novel pyrazoline derivatives, including studies on their inhibitory effects on enzymes like human carbonic anhydrase I and II, suggest that similar compounds could serve as leads for developing new therapeutic agents. This demonstrates the potential utility in drug discovery, particularly in designing inhibitors for specific enzymes (Turkan et al., 2019).